Cas no 1904170-94-0 (5-2-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine)

• Product Name: 5-2-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine
• CAS No: 1904170-94-0
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• CID: 5863894
• PubChem ID: 117539515
• Update Time: 2025-06-14

5-2-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine
• 1904170-94-0
• EN300-1781026
• 5-[2-(4-fluorophenyl)ethyl]-1,3-oxazol-2-amine

• Inchi： 1S/C11H11FN2O/c12-9-4-1-8(2-5-9)3-6-10-7-14-11(13)15-10/h1-2,4-5,7H,3,6H2,(H2,13,14)
• InChI Key： QQJRGEPAHNJUPR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC1=CN=C(N)O1

Computed Properties

• Exact Mass: 206.08554114g/mol
• Monoisotopic Mass: 206.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Additional information on 5-2-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine

Comprehensive Overview of 5-2-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine (CAS No. 1904170-94-0): Properties, Applications, and Research Insights

The compound 5-2-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine (CAS No. 1904170-94-0) is a specialized heterocyclic organic molecule featuring a unique oxazole core substituted with a 4-fluorophenyl ethyl group and an amine functional group. This structural configuration endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and biochemical studies. Researchers and industry professionals frequently search for its synthesis methods, biological activity, and potential therapeutic applications, reflecting its growing relevance in modern science.

In recent years, the demand for fluorinated compounds like 5-2-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine has surged due to their enhanced metabolic stability and bioavailability, traits highly valued in drug discovery. The incorporation of a fluorine atom into aromatic systems often improves binding affinity to biological targets, a feature exploited in the design of kinase inhibitors and GPCR modulators. This aligns with trending topics such as precision medicine and targeted therapy, where users frequently inquire about structure-activity relationships (SAR) and lead optimization strategies.

The oxazole ring in 5-2-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine is a versatile scaffold found in numerous bioactive molecules, including antimicrobial and anti-inflammatory agents. Its amine functionality further enhances its utility as a building block for peptide mimetics and small-molecule libraries. Searches related to high-throughput screening (HTS) and fragment-based drug design (FBDD) often highlight the importance of such compounds in accelerating hit-to-lead processes.

From a synthetic chemistry perspective, the preparation of 5-2-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine typically involves multistep organic reactions, such as cyclization of β-keto esters or condensation of α-haloketones with urea derivatives. These methods are frequently discussed in forums focusing on green chemistry and atom economy, addressing user concerns about sustainable synthesis and waste reduction.

Beyond pharmaceuticals, 5-2-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine has potential applications in agrochemicals and functional materials. Its fluorine-substituted aromatic system may contribute to pesticide development by improving pest resistance and environmental persistence. Meanwhile, its conjugated π-system could be explored for organic electronics, a hot topic in searches related to OLEDs and conductive polymers.

Analytical characterization of 5-2-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine relies on advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are commonly queried by users seeking compound validation protocols. Its physicochemical properties—such as logP, pKa, and solubility—are critical for ADMET profiling, another frequent search theme in preclinical research.

In summary, 5-2-(4-fluorophenyl)ethyl-1,3-oxazol-2-amine (CAS No. 1904170-94-0) represents a multifaceted compound with broad implications across life sciences and material innovation. Its intersection with trending topics like AI-driven drug discovery and sustainable chemistry ensures its continued relevance in both academic and industrial settings.